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Compound of Interest

Compound Name: Ternidazole-d6hydrochloride

Cat. No.: B583655 Get Quote

Introduction
Ternidazole-d6 hydrochloride is the deuterated form of Ternidazole hydrochloride, an

antiprotozoal agent belonging to the 5-nitroimidazole class of antibiotics. As a stable isotope-

labeled internal standard, Ternidazole-d6 hydrochloride is a critical component in quantitative

bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-MS), for the

accurate determination of Ternidazole levels in biological matrices. This document provides a

detailed protocol for the preparation, storage, and handling of Ternidazole-d6 hydrochloride

stock solutions to ensure their accuracy and stability for research applications.

Materials and Reagents
Ternidazole-d6 Hydrochloride (Solid)

Dimethyl Sulfoxide (DMSO), ACS Reagent Grade or higher

1.5 mL or 2.0 mL amber glass vials with PTFE-lined screw caps

Calibrated analytical balance

Calibrated micropipettes and sterile, disposable tips

Vortex mixer

Sonicator (optional)
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Quantitative Data Summary
The following table summarizes the key quantitative information for Ternidazole-d6

hydrochloride.

Parameter Value

Chemical Name
2-Methyl-5-nitro-1H-imidazole-1-propanol-d6

Hydrochloride

CAS Number 1346599-62-9

Molecular Formula C₇H₆D₆ClN₃O₃

Molecular Weight 227.68 g/mol

Recommended Storage (Solid) 2-8°C Refrigerator

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps to prepare a 10 mg/mL stock solution of Ternidazole-d6

hydrochloride in DMSO.

4.1. Pre-Preparation:

Allow the vial of solid Ternidazole-d6 hydrochloride to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of atmospheric moisture.

Label a clean, dry amber glass vial with the compound name, concentration, solvent,

preparation date, and initials of the preparer.

4.2. Weighing the Compound:

Tare the analytical balance with the labeled amber vial on it.

Carefully weigh the desired amount of Ternidazole-d6 hydrochloride directly into the tared

vial. For a 10 mg/mL stock solution, accurately weigh approximately 10 mg of the solid.

Record the exact weight.
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4.3. Dissolution:

Based on the recorded weight, calculate the required volume of DMSO to achieve a 10

mg/mL concentration.

Example Calculation: For a recorded weight of 10.5 mg, the required volume of DMSO is

1.05 mL (10.5 mg / 10 mg/mL).

Using a calibrated micropipette, add the calculated volume of DMSO to the vial containing

the Ternidazole-d6 hydrochloride.

Tightly cap the vial and vortex for 30-60 seconds to facilitate dissolution.

Visually inspect the solution to ensure complete dissolution. If particulates are still present,

sonicate the vial for 5-10 minutes in a room temperature water bath.

4.4. Storage and Handling:

Once fully dissolved, the stock solution is ready for use or storage.

For short-term storage (up to 1 month), store the stock solution at -20°C.[1]

For long-term storage (up to 6 months), aliquot the stock solution into smaller, single-use

volumes in amber glass vials and store at -80°C.[1] This minimizes freeze-thaw cycles which

can degrade the compound.

Always protect the solution from light.

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of the Ternidazole-d6

hydrochloride stock solution.
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Caption: Workflow for Ternidazole-d6 Hydrochloride Stock Solution Preparation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b583655?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Discussion
The high solubility of the non-deuterated analog, Ternidazole hydrochloride, in DMSO (250

mg/mL) suggests that Ternidazole-d6 hydrochloride will also be readily soluble in this solvent.

[2][3] DMSO is a common and effective solvent for preparing high-concentration stock solutions

of many organic compounds.[4][5] The use of amber vials and protection from light are crucial

as nitroimidazole compounds can be light-sensitive. The recommended storage conditions are

based on data for the non-deuterated form and general best practices for stable isotope-

labeled standards.[1][6] Following this protocol will help ensure the preparation of accurate and

stable stock solutions of Ternidazole-d6 hydrochloride for use in sensitive analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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